3-[(3,4-Difluorophenoxy)methyl]pyrrolidine hydrochloride
Overview
Description
3-[(3,4-Difluorophenoxy)methyl]pyrrolidine hydrochloride is a chemical compound with the CAS number 1184994-85-1 . It is used as a building block in the synthesis of various compounds .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as this compound, often involves ring construction from different cyclic or acyclic precursors . A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered pyrrolidine ring attached to a difluorophenoxy group . The InChI code for this compound is 1S/C10H11F2NO.ClH/c11-9-2-1-7 (5-10 (9)12)14-8-3-4-13-6-8;/h1-2,5,8,13H,3-4,6H2;1H .Chemical Reactions Analysis
Pyrrolidine derivatives, including this compound, can undergo various chemical reactions. For example, they can be involved in the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines .Scientific Research Applications
Pyrrolidine in Drug Discovery
Pyrrolidine, a nitrogen heterocycle, is integral in medicinal chemistry for developing compounds to treat various diseases due to its sp3-hybridization, stereochemistry, and 3D non-planarity. Bioactive molecules with pyrrolidine rings show target selectivity, and the review covers synthetic strategies, including ring construction and functionalization, emphasizing the stereochemistry's role in drug candidates' biological profiles (Li Petri et al., 2021).
Analytical Techniques for Pyrrolidinophenone Derivatives
Pyrrolidinophenone derivatives, controlled narcotic drugs, undergo various biotransformations. This review discusses their biotransformation trends, primary metabolites, and analytical techniques for detecting these derivatives in biological fluids, highlighting the low detection limits and the significance of chromatographic-mass spectrometric screening for identifying these compounds and their metabolites (Synbulatov et al., 2019).
Paraquat Poisonings: Clinical and Molecular Insights
This review focuses on paraquat dichloride's pulmonary toxicity, clinical features, and the lack of effective treatments for paraquat poisonings. It elaborates on paraquat's accumulation in the lungs and its toxicodynamic mechanisms, emphasizing the need for better treatment strategies and prognosis prediction techniques for managing human poisonings more effectively (Dinis-Oliveira et al., 2008).
Environmental Impact of Benzophenone-3
Investigating benzophenone-3's reproductive toxicity, this review compiles findings from human and animal studies. High levels of benzophenone-3 exposure are linked to altered birth weights and gestational ages, suggesting its endocrine-disrupting effects. The review calls for standardized future studies for better comparison and understanding of benzophenone-3's impact on reproduction (Ghazipura et al., 2017).
Xylan Derivatives: Biopolymer Potential
This mini-review discusses the chemical modification of xylan into biopolymer ethers and esters, focusing on the synthesis, product structure, properties, and potential applications of xylan derivatives, including their use in drug delivery and as antimicrobial agents (Petzold-Welcke et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
3-[(3,4-difluorophenoxy)methyl]pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2NO.ClH/c12-10-2-1-9(5-11(10)13)15-7-8-3-4-14-6-8;/h1-2,5,8,14H,3-4,6-7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POFIWFOPTLWGLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1COC2=CC(=C(C=C2)F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1219982-45-2 | |
Record name | Pyrrolidine, 3-[(3,4-difluorophenoxy)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219982-45-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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